Cas no 56427-57-7 (BENZOIC ACID, 2-METHYL-5-(TRIFLUOROMETHYL)-, ETHYL ESTER)

• Product name: BENZOIC ACID, 2-METHYL-5-(TRIFLUOROMETHYL)-, ETHYL ESTER
• CAS No: 56427-57-7
• MF: C₁₁H₁₁O₂F₃
• MW: 232.199
• CID: 3391042
• PubChem ID: 21269140

BENZOIC ACID, 2-METHYL-5-(TRIFLUOROMETHYL)-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2-METHYL-5-(TRIFLUOROMETHYL)-, ETHYL ESTER
• SCHEMBL10566215
• 56427-57-7
• ZFIZHALRSIGRCA-UHFFFAOYSA-N
• ethyl 2-methyl-5-(trifluoromethyl)benzoate
• 2-Methyl-5-trifluoromethyl-benzoic acid ethyl ester
• MFCD14698272
• 2-Methyl-5-trifluoromethyl-benzoic acid ethyl ester, 97%

• Inchi： InChI=1S/C11H11F3O2/c1-3-16-10(15)9-6-8(11(12,13)14)5-4-7(9)2/h4-6H,3H2,1-2H3
• InChI Key： ZFIZHALRSIGRCA-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 232.07111408Da
• Monoisotopic Mass: 232.07111408Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 3.4

Additional information on BENZOIC ACID, 2-METHYL-5-(TRIFLUOROMETHYL)-, ETHYL ESTER

BENZOIC ACID, 2-METHYL-5-(TRIFLUOROMETHYL)-, ETHYL ESTER (CAS No. 56427-57-7): An Overview

BENZOIC ACID, 2-METHYL-5-(TRIFLUOROMETHYL)-, ETHYL ESTER (CAS No. 56427-57-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, also known as ethyl 2-methyl-5-(trifluoromethyl)benzoate, is characterized by its unique molecular structure, which includes a benzene ring substituted with a methyl group, a trifluoromethyl group, and an ethyl ester moiety. These functional groups contribute to its distinct chemical properties and potential applications.

The molecular formula of BENZOIC ACID, 2-METHYL-5-(TRIFLUOROMETHYL)-, ETHYL ESTER is C₁₁H₁₁F₃O₂, and its molecular weight is approximately 230.19 g/mol. The compound is a colorless liquid at room temperature and exhibits low solubility in water but is highly soluble in organic solvents such as ethanol and dichloromethane. Its melting point is around -30°C, and the boiling point is approximately 180°C at reduced pressure.

One of the key areas of research involving BENZOIC ACID, 2-METHYL-5-(TRIFLUOROMETHYL)-, ETHYL ESTER is its use in the synthesis of more complex organic molecules. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, making it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals. Recent studies have explored its potential as a building block for the development of new drugs with enhanced bioavailability and metabolic stability.

In the pharmaceutical industry, BENZOIC ACID, 2-METHYL-5-(TRIFLUOROMETHYL)-, ETHYL ESTER has shown promise in the development of novel therapeutic agents. For instance, it has been used as a precursor in the synthesis of fluorinated analogs of existing drugs to improve their pharmacological properties. These analogs often exhibit improved potency and reduced side effects compared to their non-fluorinated counterparts. A notable example is the use of this compound in the synthesis of fluorinated anti-inflammatory agents, which have demonstrated enhanced efficacy in preclinical studies.

Another area where BENZOIC ACID, 2-METHYL-5-(TRIFLUOROMETHYL)-, ETHYL ESTER has found application is in materials science. The trifluoromethyl group contributes to the compound's low surface energy and hydrophobicity, making it useful in the formulation of coatings and adhesives. Research has shown that incorporating this compound into polymer matrices can enhance their mechanical properties and chemical resistance. This has led to its use in the development of high-performance coatings for various industrial applications.

The environmental impact of BENZOIC ACID, 2-METHYL-5-(TRIFLUOROMETHYL)-, ETHYL ESTER has also been a subject of study. While it is generally considered to have low toxicity and environmental persistence compared to other fluorinated compounds, ongoing research aims to further understand its biodegradability and potential ecological effects. This information is crucial for ensuring its safe use in various applications.

In conclusion, BENZOIC ACID, 2-METHYL-5-(TRIFLUOROMETHYL)-, ETHYL ESTER (CAS No. 56427-57-7) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique molecular structure and properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for its use, this compound is likely to play an increasingly important role in various scientific and industrial fields.